Cas no 1804428-66-7 (2-Amino-5-(aminomethyl)-6-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 2-Amino-5-(aminomethyl)-6-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1804428-66-7
• MF: C₈H₁₀F₃N₃O₂
• MW: 237.17911195755
• CID: 4930459
• Update Time: 2025-11-04

2-Amino-5-(aminomethyl)-6-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(aminomethyl)-6-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C8H10F3N3O2/c9-8(10,11)16-7-4(2-12)1-5(3-15)6(13)14-7/h1,15H,2-3,12H2,(H2,13,14)
• InChI Key： XPADLQPKZYDJHZ-UHFFFAOYSA-N
• SMILES： FC(OC1C(CN)=CC(CO)=C(N)N=1)(F)F

Computed Properties

• Exact Mass: 237.07251106 g/mol
• Monoisotopic Mass: 237.07251106 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 94.4
• Molecular Weight: 237.18

Additional information on 2-Amino-5-(aminomethyl)-6-(trifluoromethoxy)pyridine-3-methanol

2-Amino-5-(aminomethyl)-6-(trifluoromethoxy)pyridine-3-methanol: A Comprehensive Overview

2-Amino-5-(aminomethyl)-6-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804428-66-7) is a highly specialized organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are known for their versatility and wide-ranging applications in drug discovery and advanced materials development. The molecule's structure is characterized by the presence of multiple functional groups, including amino groups, a trifluoromethoxy substituent, and a hydroxymethyl group, which collectively contribute to its distinctive chemical properties.

The synthesis of 2-Amino-5-(aminomethyl)-6-(trifluoromethoxy)pyridine-3-methanol involves a series of intricate organic reactions, often employing advanced methodologies such as Suzuki coupling or Stille coupling to achieve high yields and purity. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of its production, making it more accessible for research and industrial applications. The compound's stability under various reaction conditions has also been extensively studied, revealing its robustness in both acidic and basic environments.

One of the most promising applications of 2-Amino-5-(aminomethyl)-6-(trifluoromethoxy)pyridine-3-methanol lies in its potential as a building block for drug development. Its ability to form hydrogen bonds and participate in π–π interactions makes it an ideal candidate for designing bioactive molecules targeting specific receptors or enzymes. For instance, recent studies have demonstrated its utility in creating ligands for G-protein coupled receptors (GPCRs), which are critical drug targets for treating conditions such as hypertension, diabetes, and neurodegenerative diseases.

In addition to its role in medicinal chemistry, this compound has also found applications in materials science. Its electron-deficient aromatic ring and fluorinated substituents make it suitable for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have reported enhanced charge transport properties when this compound is incorporated into conjugated polymers, paving the way for next-generation electronic devices with improved performance.

The environmental impact of 2-Amino-5-(aminomethyl)-6-(trifluoromethoxy)pyridine-3-methanol has also been a topic of interest. Studies on its biodegradation pathways have revealed that it undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. This characteristic is particularly important for ensuring the sustainability of industrial processes that utilize this compound.

Looking ahead, ongoing research is focused on expanding the functionalization options of 2-Amino-5-(aminomethyl)-6-(trifluoromethoxy)pyridine-3-methanol to unlock new chemical space for drug discovery and material innovation. The integration of machine learning algorithms into synthetic planning is expected to further accelerate the exploration of its potential applications.